Cas no 54980-06-2 (2,3-Dimethyl-3-butenoyl Chloride)

• Product Name: 2,3-Dimethyl-3-butenoyl Chloride
• CAS No: 54980-06-2
• MF: C₆H₉ClO
• MW: 132.588061094284
• CID: 353157
• PubChem ID: 12815532
• Update Time: 2025-11-02

2,3-Dimethyl-3-butenoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-Butenoyl chloride, 2,3-dimethyl-
• 2,3-dimethylbut-3-enoyl chloride
• 54980-06-2
• DTXSID80510591
• 2,3-Dimethyl-3-butenoyl Chloride

• Inchi： 1S/C6H9ClO/c1-4(2)5(3)6(7)8/h5H,1H2,2-3H3
• InChI Key： SPKHIBLKXZDWBY-UHFFFAOYSA-N
• SMILES： ClC(C(C)C(=C)C)=O

Computed Properties

• Exact Mass: 132.03427
• Monoisotopic Mass: 132.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides

Additional information on 2,3-Dimethyl-3-butenoyl Chloride

Comprehensive Guide to 2,3-Dimethyl-3-butenoyl Chloride (CAS No. 54980-06-2): Properties, Applications, and Market Insights

2,3-Dimethyl-3-butenoyl Chloride (CAS 54980-06-2) is a specialized organic compound widely recognized in synthetic chemistry for its versatile applications. This acid chloride derivative features a unique molecular structure combining reactive functionalities, making it valuable for pharmaceutical intermediates and fine chemical synthesis. With growing interest in sustainable chemistry and green synthesis, researchers are exploring its role in eco-friendly processes.

The compound's chemical properties include a molecular weight of 132.59 g/mol and the characteristic reactivity of acyl chlorides. Its α,β-unsaturated carbonyl structure enables participation in Michael additions and conjugate addition reactions, answering frequent search queries about its reaction mechanisms. Recent publications highlight its use in developing biodegradable polymers, aligning with current trends in circular economy initiatives.

In pharmaceutical applications, 2,3-Dimethyl-3-butenoyl Chloride serves as a precursor for active pharmaceutical ingredients (APIs). Industry reports indicate rising demand for this compound in cancer research and antiviral drug development, addressing popular search terms like "COVID-19 treatment intermediates". Its compatibility with flow chemistry systems makes it suitable for modern continuous manufacturing processes.

The global market for specialty chemicals like 54980-06-2 shows steady growth, driven by expanding biotech and material science sectors. Analytical techniques such as HPLC and GC-MS ensure quality control, while computational chemistry models help predict its reaction pathways – topics frequently searched by chemistry professionals.

Storage and handling require attention to moisture sensitivity, with recommendations for argon atmosphere protection. Recent innovations in catalytic processes have improved its synthesis efficiency, reducing environmental impact. These advancements respond to industry searches for "green chemistry solutions" and "sustainable synthetic methods".

Emerging applications include electronic materials and agrochemicals, with patent analysis revealing increased R&D activity. The compound's structure-activity relationships make it valuable for medicinal chemistry studies, particularly in fragment-based drug design – a trending topic in drug discovery forums.

Quality specifications typically require ≥98% purity, with spectroscopic characterization including 1H NMR and IR spectroscopy. The growing adoption of automated synthesis platforms has enhanced reproducibility in reactions using this versatile building block.

Future research directions may explore its potential in bioorthogonal chemistry and click chemistry applications, areas generating significant academic interest. As the chemical industry shifts toward digital transformation, computational tools are increasingly used to optimize 54980-06-2 utilization in complex syntheses.

Regulatory compliance follows standard chemical safety protocols, with proper waste management procedures. The compound's stability under various conditions remains an active research area, addressing practical concerns from industrial users searching for "handling guidelines" and "storage recommendations".

In conclusion, 2,3-Dimethyl-3-butenoyl Chloride (CAS 54980-06-2) represents an important synthetic intermediate with expanding applications across multiple industries. Its combination of structural features and reactivity patterns ensures continued relevance in advancing chemical innovation and sustainable technologies.